1-(4-Fluorobenzyl)-3-(4-((methylthio)methyl)thiazol-2-yl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[4-(methylsulfanylmethyl)-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C13H14FN3OS2/c1-19-7-11-8-20-13(16-11)17-12(18)15-6-9-2-4-10(14)5-3-9/h2-5,8H,6-7H2,1H3,(H2,15,16,17,18)
• InChI Key: LZQAQBHRVSWOSM-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=CSC(=N1)NC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C13H14FN3OS2
• Molecular Weight: 311.4 g/mol

Description

1-(4-Fluorobenzyl)-3-(4-((methylthio)methyl)thiazol-2-yl)urea, also known as Compound A, is a synthetic compound that has gained increasing attention in the scientific community due to its potential applications in various fields, such as medicinal chemistry, drug discovery, and chemical biology.

Scientific Research Applications

Photodegradation and Structural Analysis

Research has delved into the photodegradation of thiadiazole-urea herbicides, leading to the isolation, characterization, and synthesis of photoproducts. Studies such as those by Moorman, Findak, and Ku (1985) have reported on the photodegradation processes of thiadiazole-urea compounds, highlighting the structural rearrangements and the significance of these changes in understanding the environmental fate of such chemicals (Moorman, Findak, & Ku, 1985).

Synthesis and Spectroscopic Characterization

Further studies have focused on the synthesis and detailed spectroscopic characterization of thiazole-carboxylate derivatives. For instance, Haroon et al. (2019) synthesized and characterized ethyl-2-(substituted-(2-benzylidenehydrazinyl))thiazole-4-carboxylate derivatives, employing techniques such as NMR, FT-IR, and single crystal X-ray diffraction. These studies contribute to the chemical understanding of thiazolyl urea derivatives and their potential applications in technology and material science (Haroon et al., 2019).

Radiolabeling for PET Studies

The compound AR-A014418, closely related to 1-(4-Fluorobenzyl)-3-(4-((methylthio)methyl)thiazol-2-yl)urea, has been explored for its potential in PET studies, specifically as a glycogen synthase kinase-3beta (GSK-3β) inhibitor. Vasdev et al. (2005) detailed the synthesis and ex vivo evaluation of carbon-11 labelled N-(4-methoxybenzyl)-N'-(5-nitro-1,3-thiazol-2-yl)urea, underscoring the challenges and insights gained from attempts to study the brain penetration and pharmacological actions of such compounds using PET imaging (Vasdev et al., 2005).

Optical and Electronic Properties

The study of the optical behavior of complexes involving thiazolyl hydrazone ligands, as investigated by Yakuphanoglu, Cukurovalı, and Yilmaz (2005), presents insights into the optical band gaps and refractive indices of these compounds. This research emphasizes the importance of metal coordination in determining the optical properties, which could have implications for the development of optical materials and electronic devices (Yakuphanoglu, Cukurovalı, & Yilmaz, 2005).